Cas no 1361554-44-0 (2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361554-44-0
• MF: C₁₄H₇Cl₅F₂O
• MW: 406.466586351395
• CID: 4991153
• Update Time: 2025-06-14

2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C14H7Cl5F2O/c1-22-5-2-3-6(7(4-5)14(20)21)8-9(15)11(17)13(19)12(18)10(8)16/h2-4,14H,1H3
• InChI Key： LQPPCUULBGXFHZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=CC=1C(F)F)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 7.3
• Topological Polar Surface Area: 9.2

Additional information on 2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl

Comprehensive Analysis of 2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361554-44-0)

The compound 2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361554-44-0) is a highly specialized chlorinated biphenyl derivative with unique structural and functional properties. This molecule belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied for their chemical stability and diverse applications in industrial and research settings. The presence of both difluoromethyl and methoxy groups in this compound distinguishes it from traditional PCBs, offering enhanced reactivity and potential utility in advanced material science and pharmaceutical research.

Recent advancements in synthetic chemistry have sparked renewed interest in chlorinated biphenyl derivatives, particularly those with fluorinated substituents. Researchers are increasingly exploring their role in catalysis, organic electronics, and drug discovery. The compound 1361554-44-0 has garnered attention due to its potential as a building block for high-performance polymers and specialty chemicals. Its unique combination of halogenation and etherification makes it a valuable candidate for designing thermally stable materials and bioactive molecules.

From an environmental perspective, the persistence and degradation of chlorinated compounds remain a hot topic in scientific discourse. While 2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl is not classified as a hazardous substance, its structural similarity to legacy pollutants has prompted studies on its eco-toxicological profile. Modern analytical techniques, such as high-resolution mass spectrometry (HRMS) and computational modeling, are being employed to understand its environmental fate and biodegradation pathways.

In the pharmaceutical sector, the difluoromethyl group is recognized for its ability to modulate drug metabolism and bioavailability. This has led to investigations into whether 1361554-44-0 could serve as a precursor for fluorinated pharmaceuticals. The compound's lipophilicity and electronic properties make it a promising candidate for medicinal chemistry applications, particularly in the development of targeted therapies and diagnostic agents.

The synthesis of 2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl involves sophisticated cross-coupling reactions and halogenation techniques. Recent publications highlight improvements in yield optimization and purity control, addressing common challenges in multi-step organic synthesis. These advancements are crucial for scaling up production while maintaining reproducibility and cost-efficiency.

As regulatory frameworks evolve, there is growing emphasis on green chemistry principles in the production of complex organics. Researchers are exploring catalytic methods and solvent-free conditions for synthesizing compounds like 1361554-44-0. These efforts align with global trends toward sustainable chemical manufacturing and waste reduction.

For analytical chemists, 2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl presents interesting challenges in structural characterization. Advanced techniques such as NMR spectroscopy (particularly 19F NMR) and X-ray crystallography are essential for confirming its molecular configuration and conformational stability.

The commercial availability of CAS 1361554-44-0 remains limited, reflecting its status as a research-grade chemical. However, specialty chemical suppliers are increasingly listing it in their catalogs to meet demand from academic and industrial laboratories. Proper storage conditions and handling protocols are recommended to maintain its chemical integrity over time.

Looking ahead, the scientific community anticipates broader applications for fluorinated chlorobiphenyls in advanced materials and life sciences. Ongoing research aims to elucidate their structure-activity relationships and explore novel chemical transformations. As synthetic methodologies continue to advance, compounds like 2'-(Difluoromethyl)-4'-methoxy-2,3,4,5,6-pentachlorobiphenyl will likely play increasingly important roles in cutting-edge chemical innovation.